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Compound of Interest

Compound Name: 4-ethoxy-N-pentylaniline

CAS No.: 718-38-7

Cat. No.: B13245471

Get Quote

Executive Summary & Compound Profile
4-Ethoxy-N-pentylaniline is a secondary amine featuring a para-substituted benzene ring. Its

fragmentation behavior under Electron Ionization (EI) is governed by the interplay between the

charge-stabilizing nitrogen lone pair and the labile ethoxy ether linkage.

Molecular Formula:

[1]

Exact Mass: 207.1623 Da

Nominal Mass: 207 Da[1]

Key Structural Moieties:

Secondary Amine: N-pentyl chain (Driver of
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-cleavage).

Aromatic Ether: 4-Ethoxy group (Driver of secondary elimination).

Aromatic Core: Benzene ring (Charge delocalization center).

Experimental Protocols
To replicate the fragmentation patterns described, the following validated protocols for GC-MS

(EI) and LC-MS/MS (ESI) are recommended.

Gas Chromatography - Mass Spectrometry (GC-MS)
Inlet: Splitless mode, 250°C.

Column: DB-5ms or equivalent (30m x 0.25mm, 0.25µm film).

Carrier Gas: Helium at 1.0 mL/min (constant flow).

Oven Program: 60°C (1 min)

20°C/min

300°C (5 min).

Ionization: Electron Impact (EI) at 70 eV.

Source Temp: 230°C; Quad Temp: 150°C.

Liquid Chromatography - Tandem Mass Spectrometry
(LC-MS/MS)

Ionization: Electrospray Ionization (ESI), Positive Mode.

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 10 min.
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Collision Energy (CID): Stepped 15, 30, 45 eV.

Fragmentation Mechanisms (EI-MS)
The mass spectrum of 4-ethoxy-N-pentylaniline is characterized by a distinct "Odd-Electron"

molecular ion and a "Nitrogen Rule" compliant fragmentation series.

Primary Pathway: Nitrogen-Driven -Cleavage
The most dominant fragmentation event is initiated by the radical cation localized on the

nitrogen atom. The radical triggers homolytic fission of the C-C bond adjacent to the nitrogen (

-bond), resulting in the loss of a neutral alkyl radical.

Mechanism: The N-pentyl group (

) undergoes cleavage between the

and

carbons.

Loss: Butyl radical (

, 57 Da).

Product Ion: The iminium ion

.

Diagnostic Peak:m/z 150 (Base Peak).

Secondary Pathway: Ethoxy Group Elimination
Following the formation of the stable even-electron ion at m/z 150, the molecule undergoes

further fragmentation at the ether moiety.

Ethylene Elimination: A four-membered transition state rearrangement leads to the loss of

neutral ethylene (

, 28 Da).
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Transition:

.

Structure: 4-hydroxy-N-methylenbenzenaminium ion.

Ethyl Radical Loss: Direct cleavage of the O-ethyl bond.

Transition:

.

Tertiary Pathway: C-N Bond Cleavage (Dealkylation)
A competitive pathway involves the cleavage of the entire N-pentyl chain, often accompanied

by Hydrogen rearrangement.

Loss: Pentyl radical (71 Da) or Pentene (70 Da) via McLafferty-like rearrangement.

Product Ion: 4-ethoxyaniline radical cation.

Diagnostic Peak:m/z 137 (Characteristic of p-phenetidine).[2]

Fragmentation Logic Visualization
The following diagram illustrates the causal relationships between the molecular ion and its

primary fragments.
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Molecular Ion (M+)
m/z 207

[C13H21NO]+.

Base Peak (Iminium Ion)
m/z 150

[M - C4H9]+

  α-Cleavage
  (-C4H9•, -57 Da)

p-Phenetidine Ion
m/z 137

[M - C5H10]+.

  H-Rearrangement
  (-C5H10, -70 Da)

Phenolic Imine
m/z 122

[m/z 150 - C2H4]

  Ether Rearrangement
  (-C2H4, -28 Da)

Quinoid Ion
m/z 108

[m/z 137 - C2H5]

  Ether Cleavage
  (-C2H5•, -29 Da)

Click to download full resolution via product page

Caption: Mechanistic flow of 4-ethoxy-N-pentylaniline fragmentation under 70 eV Electron

Impact.

Data Summary & Interpretation
The following table consolidates the predicted mass-to-charge (m/z) ratios with their structural

assignments.
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m/z (Da)
Relative
Abundance

Ion Type
Structural
Assignment

Mechanism

207 15-25%
Molecular (

)
Parent Ion

150 100% (Base) Even-Electron -Cleavage (Loss

of Butyl)

137 10-20% Odd-Electron

McLafferty / H-

Transfer (Loss of

Pentene)

122 30-50% Even-Electron
Loss of Ethylene

from m/z 150

108 5-10% Odd-Electron

Loss of Ethyl

from m/z 137 (p-

Aminophenol

core)

29 Variable Alkyl
Ethyl cation from

ether cleavage

Validation Criteria
To confirm the identity of 4-ethoxy-N-pentylaniline in a sample:

Check m/z 150: This peak must be the dominant base peak. If m/z 137 is the base peak, the

alkyl chain may be on the oxygen (e.g., N-ethyl-4-pentyloxyaniline) rather than the nitrogen.

Verify m/z 122: The presence of this peak confirms the ethoxy group is intact and attached to

the ring system capable of eliminating ethylene.

Isotopic Pattern: The M+1 peak (m/z 208) should be approximately 14.5% of the M+ peak

intensity (based on 13 carbons).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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